Cas no 624720-35-0 (ethyl 2-(6-amino-1H-indazol-1-yl)acetate)

• Product Name: ethyl 2-(6-amino-1H-indazol-1-yl)acetate
• CAS No: 624720-35-0
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 3222003
• PubChem ID: 11063932
• Update Time: 2025-06-25

ethyl 2-(6-amino-1H-indazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-INDAZOLE-1-ACETIC ACID, 6-AMINO-, ETHYL ESTER
• 984-965-1
• ethyl2-(6-amino-1H-indazol-1-yl)acetate
• Ethyl 2-(6-aminoindazol-1-yl)acetate
• EN300-60257
• ZZA72035
• ethyl 2-(6-amino-1H-indazol-1-yl)acetate
• 624720-35-0
• CHEMBL4890394
• Z444871584
• AKOS005141659

• Inchi： 1S/C11H13N3O2/c1-2-16-11(15)7-14-10-5-9(12)4-3-8(10)6-13-14/h3-6H,2,7,12H2,1H3
• InChI Key： ZYBYZSAATYCNMG-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C2C=C(C=CC=2C=N1)N)=O

Computed Properties

• Exact Mass: 219.100776666Da
• Monoisotopic Mass: 219.100776666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-(6-amino-1H-indazol-1-yl)acetate

Professional Introduction to Ethyl 2-(6-amino-1H-indazol-1-yl)acetate (CAS No. 624720-35-0)

Ethyl 2-(6-amino-1H-indazol-1-yl)acetate, a compound with the chemical identifier CAS No. 624720-35-0, is a significant molecule in the field of pharmaceutical research and development. This compound belongs to the indazole class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural motif of indazole, characterized by a fused benzene and pyrrole ring system, makes it a versatile scaffold for drug discovery.

The pharmacological relevance of ethyl 2-(6-amino-1H-indazol-1-yl)acetate stems from its ability to interact with various biological targets. Specifically, the amino group at the 6-position of the indazole ring and the acetate moiety at the 2-position contribute to its pharmacological profile. These functional groups enable the compound to engage with enzymes and receptors involved in critical cellular processes, making it a promising candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of indazole derivatives in developing novel therapeutic agents. Ethyl 2-(6-amino-1H-indazol-1-yl)acetate has been studied for its potential role in modulating pathways associated with inflammation, cancer, and neurological disorders. The compound's ability to inhibit specific enzymes and receptors has been a focal point in preclinical studies, demonstrating its therapeutic promise.

In the context of oncology research, ethyl 2-(6-amino-1H-indazol-1-yl)acetate has shown intriguing properties that warrant further exploration. Studies have suggested that this compound may interfere with signaling pathways crucial for tumor growth and survival. The interaction between the indazole core and target proteins has been investigated using computational modeling and experimental validation, providing insights into its mechanism of action.

The synthesis of ethyl 2-(6-amino-1H-indazol-1-yl)acetate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group at the 6-position of the indazole ring is a critical step, as it determines the compound's reactivity and binding affinity. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that subsequent biological evaluations are conducted on high-quality material.

Biological assays have revealed that ethyl 2-(6-amino-1H-indazol-1-yl)acetate exhibits moderate activity against certain disease-related targets. This activity has been attributed to its ability to bind reversibly or covalently to specific residues on target proteins, thereby modulating their function. The compound's dual functionality—combining an amino group for hydrogen bonding and an acetate moiety for lipophilic interactions—enhances its binding specificity.

The potential therapeutic applications of ethyl 2-(6-amino-1H-indazol-1-yl)acetate are broad, encompassing areas such as anti-inflammatory therapy, pain management, and neuroprotection. Preclinical data suggest that this compound may serve as a lead molecule for developing drugs targeting chronic diseases. The indazole scaffold's structural flexibility allows for further derivatization, enabling researchers to fine-tune its pharmacological properties.

In conclusion, ethyl 2-(6-amino-1H-indazol-1-yl)acetate (CAS No. 624720-35-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and demonstrated biological activity make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and mechanisms, compounds like ethyl 2-(6-amino-1H-indazol-1-y]acetate will play a crucial role in developing innovative treatments for various diseases.